Cas no 1806983-94-7 (3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine
• CAS No: 1806983-94-7
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4875433
• Update Time: 2025-11-01

3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine

• Inchi： 1S/C8H5F2N3O3/c1-16-8-4(3-11)2-5(13(14)15)6(12-8)7(9)10/h2,7H,1H3
• InChI Key： NROFRXKUAVKQJP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 91.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine (CAS No. 1806983-94-7)

3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine (CAS No. 1806983-94-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of multiple functional groups, including the cyano, difluoromethyl, methoxy, and nitro moieties, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for kinase inhibitors or antimicrobial agents.

In recent years, the demand for nitropyridine derivatives has surged, driven by their utility in developing novel agrochemicals and pharmaceuticals. The difluoromethyl group in 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of incorporating fluorinated compounds into medicinal chemistry, a topic frequently searched in academic and industrial circles. Additionally, the methoxy and nitro substituents contribute to the compound's electronic properties, making it a subject of interest in computational chemistry studies.

The synthesis of CAS No. 1806983-94-7 typically involves multi-step reactions, including nitration, cyanation, and fluorination processes. These methods are often optimized for yield and purity, as highlighted in recent patents and journal publications. Given the compound's complexity, researchers are also exploring greener synthetic routes to align with the sustainability trends dominating the chemical industry. Questions like "How to synthesize 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine efficiently?" or "What are the applications of nitropyridine derivatives?" are commonly encountered in search engines, reflecting the compound's relevance.

From an analytical perspective, 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine is characterized using advanced techniques such as NMR, HPLC, and mass spectrometry. Its stability under various conditions is a critical consideration for storage and handling, a topic often queried by laboratory professionals. The compound's solubility profile—moderate in polar organic solvents but poor in water—also makes it a candidate for formulation studies, particularly in drug delivery systems.

Looking ahead, the potential of CAS No. 1806983-94-7 extends beyond current applications. With the rise of AI-driven drug discovery, this compound could be screened against virtual libraries to identify new therapeutic targets. Its structural motifs are also being investigated for their role in catalysis and material science, areas gaining traction in academic research. As the scientific community continues to explore its properties, 3-Cyano-6-(difluoromethyl)-2-methoxy-5-nitropyridine remains a compound of enduring interest and utility.